tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate

Specification

• CAS No.: 2408975-11-9
• Molecular Formula: C14H25NO3
• Molecular Weight: 255.35 g/mol
• IUPAC Name: tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate
• Standard InChI: InChI=1S/C14H25NO3/c1-12(2,3)18-11(17)15-14(10-16)8-13(9-14)6-4-5-7-13/h16H,4-10H2,1-3H3,(H,15,17)
• Standard InChI Key: PIKMRJZDNUWUMW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)NC1(CC2(C1)CCCC2)CO
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC2(C1)CCCC2)CO

Introduction

Tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate is a complex organic compound characterized by its unique spirocyclic structure, which incorporates a hydroxymethyl group. This compound belongs to the class of carbamates, which are esters or salts of carbamic acid. The IUPAC name for this compound is tert-butyl (2-(hydroxymethyl)spiro[3.4]octan-2-yl)carbamate, and it is associated with the CAS number 2408975-11-9.

Molecular Formula and Weight

The molecular formula for tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate is reported as C13H22N2O5, although there seems to be a discrepancy in the molecular weight reported across different sources. Some sources indicate a molecular weight of 226.32 g/mol, while others suggest it is 286.32 g/mol.

Chemical Reactions

Tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate can undergo various chemical reactions, including oxidation with potassium permanganate, reduction with lithium aluminum hydride, and substitution reactions with alkyl halides.

Synthesis

The synthesis of tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate typically involves several key steps, although detailed synthesis protocols are not widely available in the literature. The process likely involves the formation of the spirocyclic ring and the incorporation of the hydroxymethyl and carbamate functionalities.

Pharmacological Potential

Research into the biological activity of tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate suggests potential applications in pharmacology, particularly as a modulator of neurotransmitter receptors such as NMDA (N-methyl-D-aspartate) receptors. Compounds with similar structures have shown promise in treating neurological disorders due to their ability to influence synaptic transmission and neuronal excitability.

Therapeutic Implications

Initial findings suggest that tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate may interact with neurotransmitter systems, influencing synaptic plasticity and potentially offering therapeutic benefits in conditions like Alzheimer's disease and other cognitive disorders.

Comparison with Similar Compounds

Compound Name	CAS Number	Structural Features	Unique Aspects
Tert-butyl N-[6-(hydroxymethyl)spiro[3.3]heptan-2-yl]carbamate	170508-15-3	Spirocyclic, hydroxymethyl group	Different spiro cycle
Tert-butyl N-[2-(hydroxymethyl)spiro[3.5]nonan-2-yl]carbamate	2408976-00-9	Spirocyclic, hydroxymethyl group	Variance in carbon chain length
Tert-butyl (2-(hydroxymethyl)phenyl)carbamate	164226-32-8	Aromatic ring, hydroxymethyl group	Presence of aromatic system

The uniqueness of tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate lies in its spirocyclic structure combined with the hydroxymethyl functionality, which may confer distinct biological activities compared to its analogs.

Availability and Purity

Tert-butyl N-[2-(hydroxymethyl)spiro[3.4]octan-2-yl]carbamate is available from various chemical suppliers with a purity of up to 95%.